Cas no 1805011-71-5 (5-(Aminomethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 5-(Aminomethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1805011-71-5
• MF: C₈H₈F₂N₂O
• MW: 186.158728599548
• CID: 4811713
• Update Time: 2025-05-21

5-(Aminomethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H8F2N2O/c9-8(10)7-6(4-13)1-5(2-11)3-12-7/h1,3-4,8H,2,11H2
• InChI Key： BDOIPFPTCGTFMB-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CC(=CN=1)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• XLogP3: -0.2
• Topological Polar Surface Area: 56

Additional information on 5-(Aminomethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde

5-(Aminomethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde: A Comprehensive Overview

5-(Aminomethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805011-71-5) is a versatile organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural diversity. The molecule features a pyridine ring substituted with an aminomethyl group at position 5, a difluoromethyl group at position 2, and a carboxaldehyde group at position 3. These substituents contribute to its reactivity, stability, and functional versatility.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(Aminomethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde through multi-component reactions and catalytic processes. Researchers have explored the use of transition metal catalysts, such as palladium and copper complexes, to facilitate the construction of the pyridine ring with the desired substituents. These methods not only enhance the yield but also improve the purity of the compound, making it suitable for large-scale production.

The aminomethyl group in the molecule introduces nucleophilic properties, while the difluoromethyl group imparts electron-withdrawing effects, enhancing the compound's reactivity in various chemical transformations. The carboxaldehyde group serves as a reactive site for further functionalization, enabling the synthesis of derivatives with diverse applications. For instance, aldehyde groups are commonly used in click chemistry and other bioconjugation reactions, making this compound a valuable building block in medicinal chemistry.

In the pharmaceutical industry, 5-(Aminomethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde has shown promise as a lead compound for drug discovery. Its structural features allow for modulation of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Recent studies have focused on its potential as an inhibitor of key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and beta-secretase. The compound's ability to cross the blood-brain barrier makes it particularly attractive for central nervous system-related therapies.

Beyond pharmaceutical applications, this compound has also found utility in agrochemicals. Its ability to interact with plant enzymes and receptors has led to investigations into its role as a herbicide or plant growth regulator. Researchers have reported that 5-(Aminomethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde can modulate auxin signaling pathways in plants, potentially offering a novel approach to crop protection and yield enhancement.

In materials science, the compound's electronic properties make it a candidate for use in organic electronics. The pyridine ring's conjugated system facilitates electron delocalization, which is advantageous for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have explored its integration into polymer blends to improve charge transport properties without compromising mechanical stability.

The synthesis of 5-(Aminomethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde involves a series of carefully optimized steps to ensure high purity and yield. Starting from readily available precursors such as pyridine aldehydes and fluorinated intermediates, researchers employ advanced techniques like microwave-assisted synthesis and continuous flow reactors. These methods not only accelerate the reaction process but also reduce environmental impact by minimizing solvent usage and waste generation.

From an environmental standpoint, the compound's biodegradability and ecological safety have been evaluated under various conditions. Studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. This makes it a more sustainable option compared to traditional organic compounds used in similar applications.

In conclusion, 5-(Aminomethyl)-2-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805011-71-5) is a multifaceted compound with broad applicability across diverse industries. Its unique structure enables tailored chemical transformations, making it an invaluable tool for researchers and developers alike. As ongoing research continues to uncover new functionalities and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.